Cas no 1334371-22-0 (N2-(4-methylpiperazin-1-yl)-5-nitropyrimidine-2,4-diamine)

• Product Name: N2-(4-methylpiperazin-1-yl)-5-nitropyrimidine-2,4-diamine
• CAS No: 1334371-22-0
• MF: C₉H₁₅N₇O₂
• MW: 253.261100053787
• CID: 6278954
• PubChem ID: 56724460
• Update Time: 2025-05-23

N2-(4-methylpiperazin-1-yl)-5-nitropyrimidine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• N2-(4-methylpiperazin-1-yl)-5-nitropyrimidine-2,4-diamine
• 1334371-22-0
• VU0533309-1
• AKOS024533560
• 2-N-(4-methylpiperazin-1-yl)-5-nitropyrimidine-2,4-diamine
• F6142-0131

• Inchi： 1S/C9H15N7O2/c1-14-2-4-15(5-3-14)13-9-11-6-7(16(17)18)8(10)12-9/h6H,2-5H2,1H3,(H3,10,11,12,13)
• InChI Key： OULKCWSFLLVJSQ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NC(=NC=1N)NN1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 253.12872275g/mol
• Monoisotopic Mass: 253.12872275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on N2-(4-methylpiperazin-1-yl)-5-nitropyrimidine-2,4-diamine

N2-(4-methylpiperazin-1-yl)-5-nitropyrimidine-2,4-diamine: A Comprehensive Overview

N2-(4-methylpiperazin-1-yl)-5-nitropyrimidine-2,4-diamine (CAS No. 1334371-22-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MPNPD, is a derivative of pyrimidine and features a unique combination of functional groups that confer it with a range of biological activities. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and potential applications of N2-(4-methylpiperazin-1-yl)-5-nitropyrimidine-2,4-diamine.

Chemical Structure and Synthesis

The chemical structure of N2-(4-methylpiperazin-1-yl)-5-nitropyrimidine-2,4-diamine is characterized by a pyrimidine core with a nitro group at the 5-position and two amine groups at the 2 and 4 positions. The presence of the 4-methylpiperazin-1-yl substituent at the N2 position adds complexity and functionality to the molecule. This unique structure has been synthesized through various methods, including multistep organic synthesis involving the condensation of appropriate precursors.

One common synthetic route involves the reaction of 5-nitropyrimidine-2,4-diamine with 1-methylpiperazine in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) or 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl). This method ensures high yields and purity, making it suitable for large-scale production in research and industrial settings.

Biological Properties

N2-(4-methylpiperazin-1-yl)-5-nitropyrimidine-2,4-diamine has been extensively studied for its biological activities, particularly in the context of antiviral and anticancer applications. Recent research has highlighted its potential as an inhibitor of viral replication and cancer cell proliferation.

In antiviral studies, MPNPD has shown promising results against various RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve the inhibition of viral RNA-dependent RNA polymerase (RdRp), which is crucial for viral replication. This makes MPNPD a potential candidate for the development of broad-spectrum antiviral drugs.

In cancer research, N2-(4-methylpiperazin-1-yl)-5-nitropyrimidine-2,4-diamine has demonstrated significant cytotoxic effects on several cancer cell lines. Studies have shown that it can induce apoptosis and inhibit cell cycle progression by targeting key signaling pathways such as PI3K/Akt and MAPK/ERK. These findings suggest that MPNPD could be a valuable lead compound for the development of novel anticancer agents.

Clinical Trials and Therapeutic Potential

The therapeutic potential of N2-(4-methylpiperazin-1-yl)-5-nitropyrimidine-2,4-diamine has been explored in preclinical studies and early-stage clinical trials. Preclinical studies have provided robust evidence supporting its efficacy in both antiviral and anticancer models. For instance, in vitro experiments have shown that MPNPD can effectively reduce viral load in infected cells without significant cytotoxicity to host cells.

In cancer models, MPNPD has exhibited potent antiproliferative effects in both cell culture and animal models. These findings have led to its evaluation in early-stage clinical trials for various types of cancer, including lung cancer and colorectal cancer. Preliminary results from these trials have been encouraging, with patients showing improved outcomes and tolerability compared to standard treatments.

Current Research Trends

The ongoing research on N2-(4-methylpiperazin-1-yl)-5-nitropyrimidine-2,4-diamine is focused on optimizing its pharmacological properties and exploring new therapeutic applications. One area of interest is the development of prodrugs that can enhance the bioavailability and reduce the side effects of MPNPD. Prodrug strategies involve modifying the chemical structure to improve solubility or stability while maintaining or enhancing biological activity.

Another area of active research is the combination therapy approach. Studies are underway to evaluate the synergistic effects of MPNPD when used in combination with other antiviral or anticancer agents. This approach aims to achieve better therapeutic outcomes by targeting multiple pathways simultaneously.

Conclusion

In conclusion, N2-(4-methylpiperazin-1-yl)-5-nitropyrimidine-2,4-diamine (CAS No. 1334371-22-0) is a promising compound with significant potential in both antiviral and anticancer applications. Its unique chemical structure confers it with a range of biological activities that make it an attractive candidate for further development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for its use in clinical settings.